Cas no 1179753-05-9 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-fluorobenzene-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-fluorobenzene-1-sulfonamide
• CAS No: 1179753-05-9
• MF: C₁₁H₁₄FNO₄S₂
• MW: 307.361564159393
• CID: 6174842
• PubChem ID: 47023230
• Update Time: 2025-08-04

N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-fluorobenzene-1-sulfonamide
• F5882-7166
• N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-fluorobenzenesulfonamide
• N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]-2-fluorobenzene-1-sulfonamide
• VU0527788-1
• AKOS009174557
• N-[(1,1-dioxothiolan-3-yl)methyl]-2-fluorobenzenesulfonamide
• 1179753-05-9
• Z319911202

• Inchi： 1S/C11H14FNO4S2/c12-10-3-1-2-4-11(10)19(16,17)13-7-9-5-6-18(14,15)8-9/h1-4,9,13H,5-8H2
• InChI Key： LLTPLRJWMRWOGF-UHFFFAOYSA-N
• SMILES： S1(CCC(CNS(C2C=CC=CC=2F)(=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 307.03482844g/mol
• Monoisotopic Mass: 307.03482844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 97.1Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-fluorobenzene-1-sulfonamide

Introduction to N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-fluorobenzene-1-sulfonamide (CAS No. 1179753-05-9)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-fluorobenzene-1-sulfonamide, identified by its CAS number 1179753-05-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-fluorobenzene-1-sulfonamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a thiolan moiety and a fluorobenzene sulfonamide group suggests a high degree of reactivity and potential for interaction with biological targets. These structural features are critical in determining the compound's pharmacokinetic behavior and its overall efficacy as a drug candidate.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer properties, and the introduction of fluorine atoms into these molecules often enhances their metabolic stability and bioavailability. The specific configuration of N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-fluorobenzene-1-sulfonamide makes it a particularly intriguing candidate for further investigation.

The synthesis of N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-fluorobenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the dioxo group and the thiolan ring necessitates specialized synthetic techniques to ensure high yield and purity. Researchers have employed advanced methodologies such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution to construct the desired molecular framework.

The biological activity of N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-fluorobenzene-1-sulfonamide has been extensively evaluated in various in vitro and in vivo models. Preliminary studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression. The fluorine atom in the benzene ring enhances binding affinity to target proteins, while the sulfonamide group facilitates interactions with biological receptors. These findings have opened up new avenues for developing targeted therapies against various diseases.

In addition to its anticancer potential, N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-fluorobenzene-1-sulfonamide has shown promise in treating inflammatory disorders. The compound's ability to modulate inflammatory pathways has been observed in cell-based assays, where it exhibited significant reductions in pro-inflammatory cytokine production. This suggests that it may serve as a lead compound for developing novel anti-inflammatory agents.

The pharmacokinetic properties of N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-fluorobenzene-1-sulfonamide are also of great interest. Studies have indicated that the compound exhibits good oral bioavailability and moderate metabolic stability, making it a suitable candidate for further development into an oral drug formulation. Additionally, its favorable solubility profile enhances its potential for formulation into various dosage forms.

The future direction of research on N-(1,1-dioxo-1lambda6-thiolan-3-ylmethyl)-2-fluorobenzene - 0 -sulfonamide (CAS No. 1179753 - 05 - 9) includes optimizing its synthesis for scalability and exploring its mechanism of action in greater detail. Advanced computational methods such as molecular docking and quantum mechanics simulations are being employed to understand how the compound interacts with biological targets at the molecular level. These studies will provide valuable insights into its mode of action and aid in the design of more effective derivatives.

The development of novel pharmaceutical agents is a complex and multifaceted process that requires collaboration across multiple disciplines. The study of N-( -dioxothiolan - -methyl) - 2 -fluoro-benzenesulfonylamide (CAS No: 1179753 - 05 - 9) exemplifies this interdisciplinary approach, bringing together expertise from organic chemistry, medicinal chemistry, pharmacology, and biotechnology. Such collaborative efforts are essential for translating basic research findings into tangible therapeutic benefits for patients worldwide.